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Compound of Interest

Compound Name: Tetrachlorophthalic anhydride

Cat. No.: B044441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrachlorophthalic anhydride (TCPA) is a chlorinated derivative of phthalic anhydride. It

serves as a crucial intermediate in the synthesis of a variety of organic compounds, including

dyes, pigments, pesticides, and pharmaceuticals.[1] Furthermore, its high chlorine content

makes it an effective reactive flame retardant in polymers such as polyesters and epoxy resins.

[1][2] This guide provides a comprehensive overview of the fundamental chemical, physical,

and toxicological properties of tetrachlorophthalic anhydride, complete with experimental

protocols and mechanistic insights.

Chemical and Physical Properties
Tetrachlorophthalic anhydride is a white to off-white crystalline powder or flake-like solid.[3]

[4] It is stable under normal conditions but is sensitive to moisture and air.[4][5] It reacts

exothermically with water, a reaction that is accelerated by acids.[5] It is incompatible with

strong oxidizing agents, acids, alcohols, amines, and bases.[5]
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Property Value Reference(s)

IUPAC Name
4,5,6,7-tetrachloro-2-

benzofuran-1,3-dione
[6]

Synonyms

TCPA, Tetrathal, Niagathal,

4,5,6,7-Tetrachloro-1,3-

isobenzofurandione

[6]

CAS Number 117-08-8 [7]

Molecular Formula C₈Cl₄O₃ [7]

Molecular Weight 285.90 g/mol [7]

Canonical SMILES
C12=C(C(=C(C(=C1Cl)Cl)Cl)C

l)C(=O)OC2=O
[6]

InChI Key
AUHHYELHRWCWEZ-

UHFFFAOYSA-N
[8]
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Property Value Reference(s)

Appearance
White to off-white crystalline

powder or flakes
[3][4]

Odor Odorless [6]

Melting Point 253-257 °C [4][8]

Boiling Point 371 °C [4][8]

Density 1.49 - 1.98 g/cm³ [4][9]

Vapor Pressure 0.16 mmHg at 145 °C [8]

Flash Point 360 °C (closed cup) [8]

Water Solubility
Decomposes in water; 0.8

mg/L at 21 °C
[4][10]

Solubility in Organic Solvents

Slightly soluble in acetone,

ether, benzene, chloroform

(heated), DMSO (heated),

methanol (slightly, heated).

Soluble in dioxane.

[4][5][10]

Synthesis and Purification
Tetrachlorophthalic anhydride is primarily synthesized through the chlorination of phthalic

anhydride.[10] Several methods exist, with the direct chlorination in a solvent being a common

approach.
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Tetrachlorophthalic Anhydride (Hapten)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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